Cas no 2228420-29-7 (5-(azetidin-2-yl)-4-methyl-1H-imidazole)

• Product Name: 5-(azetidin-2-yl)-4-methyl-1H-imidazole
• CAS No: 2228420-29-7
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 6062900
• PubChem ID: 165700712
• Update Time: 2025-05-19

5-(azetidin-2-yl)-4-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-2-yl)-4-methyl-1H-imidazole
• 2228420-29-7
• EN300-1809273

• Inchi： 1S/C7H11N3/c1-5-7(10-4-9-5)6-2-3-8-6/h4,6,8H,2-3H2,1H3,(H,9,10)
• InChI Key： YFCYMKMBMVEKDG-UHFFFAOYSA-N
• SMILES： N1CCC1C1=C(C)NC=N1

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.7Ų

Additional information on 5-(azetidin-2-yl)-4-methyl-1H-imidazole

Comprehensive Guide to 5-(azetidin-2-yl)-4-methyl-1H-imidazole (CAS No. 2228420-29-7): Properties, Applications, and Market Insights

The compound 5-(azetidin-2-yl)-4-methyl-1H-imidazole (CAS No. 2228420-29-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This unique structure combines an imidazole ring with an azetidine moiety, making it a versatile scaffold for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a bioactive compound due to the presence of nitrogen-containing heterocycles, which are known to exhibit diverse pharmacological properties.

In recent years, the scientific community has shown growing interest in small molecule therapeutics featuring azetidine and imidazole structures, as evidenced by increasing publications and patent filings. The 5-(azetidin-2-yl)-4-methyl-1H-imidazole framework offers exciting possibilities for developing new enzyme inhibitors and receptor modulators, particularly in areas such as oncology, neurology, and infectious diseases. Its molecular weight of 137.17 g/mol and balanced lipophilicity make it an attractive candidate for drug-like properties optimization.

The synthesis of 5-(azetidin-2-yl)-4-methyl-1H-imidazole typically involves multi-step organic transformations, with researchers exploring various synthetic routes to improve yield and purity. Recent advancements in green chemistry approaches have focused on developing more sustainable methods for producing such nitrogen-rich heterocycles, addressing growing concerns about environmental impact in pharmaceutical manufacturing. The compound's stability profile and physicochemical properties have been subjects of thorough characterization studies.

From a therapeutic perspective, the imidazole-azetidine hybrid structure presents unique opportunities for structure-activity relationship studies. The methyl group at position 4 and the azetidine ring at position 5 create distinct spatial arrangements that can be exploited for selective target binding. Computational chemistry studies suggest that 5-(azetidin-2-yl)-4-methyl-1H-imidazole derivatives may interact favorably with various biological targets, including protein kinases and G-protein coupled receptors, which are hot topics in current drug discovery research.

The global market for specialty chemical intermediates like 5-(azetidin-2-yl)-4-methyl-1H-imidazole has been growing steadily, driven by increasing demand for novel pharmaceutical ingredients. Industry reports indicate particular interest from contract research organizations and academic institutions working on fragment-based drug discovery programs. The compound's potential applications extend beyond pharmaceuticals, with emerging uses in agrochemical research and material science, though these areas require further exploration.

Quality control and analytical characterization of 5-(azetidin-2-yl)-4-methyl-1H-imidazole present specific challenges that have been addressed through advanced techniques like HPLC-MS and NMR spectroscopy. Recent publications highlight improved analytical methods for detecting and quantifying this compound in complex matrices, which is crucial for ensuring reproducibility in research applications. The development of robust quality standards for such specialized intermediates remains an active area of investigation in analytical chemistry circles.

Looking ahead, the scientific community anticipates growing interest in 5-(azetidin-2-yl)-4-methyl-1H-imidazole derivatives as potential lead compounds for various therapeutic areas. The convergence of computational drug design, synthetic methodology improvements, and biological screening technologies creates exciting opportunities for unlocking the full potential of this chemical scaffold. As research continues, we expect to see more publications exploring its structure-property relationships and potential applications in cutting-edge biomedical research.

For researchers working with 5-(azetidin-2-yl)-4-methyl-1H-imidazole, proper handling and storage conditions are essential to maintain compound integrity. While not classified as hazardous, standard laboratory precautions should be followed when working with this material. The compound's stability under various conditions has been the subject of several preformulation studies, providing valuable data for pharmaceutical development teams.

The intellectual property landscape surrounding azetidine-containing compounds and imidazole derivatives continues to evolve, with several patents filed in recent years covering related structures. This highlights the commercial potential of 5-(azetidin-2-yl)-4-methyl-1H-imidazole as a valuable intermediate in drug discovery. Companies specializing in custom synthesis and building block chemistry have reported increasing inquiries about this specific compound, reflecting its growing importance in medicinal chemistry research.

In conclusion, 5-(azetidin-2-yl)-4-methyl-1H-imidazole (CAS No. 2228420-29-7) represents an important chemical entity with significant potential in pharmaceutical research and development. Its unique structural features, combined with promising biological activity profiles, position it as a compound of considerable interest for future drug discovery efforts. As synthetic methodologies improve and biological understanding deepens, we can anticipate expanded applications and increased utilization of this versatile heterocyclic system in various scientific disciplines.